6-(3-(4-methoxyphenyl)azepane-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[3-(4-methoxyphenyl)azepane-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C18H21N3O3/c1-24-15-7-5-13(6-8-15)14-4-2-3-11-21(12-14)18(23)16-9-10-17(22)20-19-16/h5-10,14H,2-4,11-12H2,1H3,(H,20,22)
• InChI Key: HREBRSNDAWYKKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCCCN(C2)C(=O)C3=NNC(=O)C=C3
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

6-(3-(4-methoxyphenyl)azepane-1-carbonyl)pyridazin-3(2H)-one, also known as MPACPO, is a novel compound that has gained significant interest in the scientific community due to its potential therapeutic applications. This compound is a pyridazinone derivative that has been synthesized through a multistep reaction process. The compound has shown promising results in various scientific research applications, including as a potential treatment for cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

A study by Jelen et al. (1991) explored the directed regiospecificity in the 1,3-dipolar cycloaddition reactions of 2-diazopropane to 4- and 5-substituted pyridazin-3(2H)-ones, revealing insights into the synthesis of heterocyclic compounds with potential applications in medicinal chemistry and material science Jelen et al., 1991.

Diversity-Oriented Synthesis

Zaware et al. (2011) conducted a diversity-oriented synthesis of a library of substituted tetrahydropyrones using oxidative carbon-hydrogen bond activation and click chemistry, showcasing the potential for creating a wide array of structurally diverse compounds for biological screening Zaware et al., 2011.

Novel Compound Synthesis

Koza et al. (2013) reported the facile synthesis of novel 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones, highlighting the innovative approaches to synthesizing novel compounds that could serve as precursors or active molecules in drug development Koza et al., 2013.

Structural Analysis

Bortoluzzi et al. (2011) provided a detailed structural analysis of a compound structurally related to "6-(3-(4-methoxyphenyl)azepane-1-carbonyl)pyridazin-3(2H)-one," offering insights into the spatial arrangement and potential reactivity of such molecules Bortoluzzi et al., 2011.

Biomass-Derived Polymers

Qi et al. (2019) demonstrated the synthesis of a pyridazine-based compound from biomass and its use as a polymer feedstock, presenting an eco-friendly approach to producing high-performance polymers from renewable resources Qi et al., 2019.